Cas no 190579-90-9 (3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)-)

• Product Name: 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)-
• CAS No: 190579-90-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD02570837
• CID: 115817
• PubChem ID: 1481539
• Update Time: 2025-06-03

3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)-
• 2-ETHOXY-6-(2-FURANYL)NICOTINONITRILE
• 2-ethoxy-6-(furan-2-yl)pyridine-3-carbonitrile
• 2-ethoxy-6-(2-furyl)nicotinonitrile
• 2-ethoxy-6-furan-2-yl-nicotinonitrile
• AC1LS306
• KB-230368
• MolPort-002-875-593
• 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)-(9CI)
• MFCD02570837
• 6R-0621
• DTXSID40363227
• 2-ethoxy-6-(furan-2-yl)nicotinonitrile
• AKOS005098697
• 190579-90-9

• MDL： MFCD02570837
• Inchi： 1S/C12H10N2O2/c1-2-15-12-9(8-13)5-6-10(14-12)11-4-3-7-16-11/h3-7H,2H2,1H3
• InChI Key： XUODWEJDTCLDPZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C#N)C=CC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 214.074
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 340.5±42.0 °C at 760 mmHg
• Flash Point: 159.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)-

Comprehensive Overview of 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- (CAS No. 190579-90-9)

3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- (CAS No. 190579-90-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and furan moieties, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance its bioactivity and physicochemical properties.

The growing interest in heterocyclic compounds like 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- is driven by their relevance in designing pharmaceutical intermediates and functional materials. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds. For instance, the integration of machine learning in molecular design has enabled researchers to predict the bioactivity and synthetic pathways of derivatives of this compound, making it a hot topic in computational chemistry.

One of the key advantages of 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- lies in its potential as a building block for small-molecule inhibitors. Its electron-rich structure makes it a candidate for targeting specific enzyme active sites, which is crucial in the development of therapeutic agents. Additionally, its furanyl component is known to contribute to binding affinity, a feature highly sought after in drug design.

From a material science perspective, this compound's conjugated system offers opportunities for use in organic electronics and photovoltaic devices. The ethoxy and cyano groups provide tunable solubility and electronic properties, making it a versatile candidate for optoelectronic applications. Recent studies have also explored its role in metal-organic frameworks (MOFs), where its ligand properties can be harnessed for catalytic processes.

In the context of sustainable chemistry, researchers are investigating eco-friendly synthesis routes for 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)-. The demand for green solvents and catalyst-free reactions aligns with global efforts to reduce chemical waste and energy consumption. This compound's adaptability to such methods positions it as a promising subject for green synthetic protocols.

Frequently asked questions about 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- include inquiries about its synthetic methods, spectroscopic data, and commercial availability. Researchers also seek information on its stability under various conditions and its compatibility with other functional groups. These queries reflect the compound's broad applicability and the need for detailed technical documentation.

In summary, 3-Pyridinecarbonitrile,2-ethoxy-6-(2-furanyl)- (CAS No. 190579-90-9) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with the growing emphasis on sustainable chemistry and AI-aided research, make it a compelling subject for ongoing and future studies. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing innovative technologies and therapeutic solutions.